Cas no 58231-51-9 (Benzo[2,1-b:3,4-b']dithiophene, 4,5-dihydro-)
Benzo[2,1-b:3,4-b']dithiophene, 4,5-dihydro- Chemical and Physical Properties
Names and Identifiers
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- Benzo[2,1-b:3,4-b']dithiophene, 4,5-dihydro-
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- Inchi: 1S/C10H8S2/c1-2-8-4-6-12-10(8)9-7(1)3-5-11-9/h3-6H,1-2H2
- InChI Key: WAUJZTXKMISSEJ-UHFFFAOYSA-N
- SMILES: C12C3SC=CC=3CCC=1C=CS2
Experimental Properties
- Density: 1.325±0.06 g/cm3(Predicted)
- Melting Point: 45 °C(Solv: methanol (67-56-1))
- Boiling Point: 130 °C(Press: 0.2 Torr)
Benzo[2,1-b:3,4-b']dithiophene, 4,5-dihydro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | BBV-79235899-1.0g |
3,12-dithiatricyclo[7.3.0.0,2,6]dodeca-1(9),2(6),4,10-tetraene |
58231-51-9 | 95% | 1.0g |
$0.0 | 2023-01-05 |
Benzo[2,1-b:3,4-b']dithiophene, 4,5-dihydro- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on Benzo[2,1-b:3,4-b']dithiophene, 4,5-dihydro-
Recent Advances in the Study of Benzo[2,1-b:3,4-b']dithiophene, 4,5-dihydro- (CAS: 58231-51-9)
Benzo[2,1-b:3,4-b']dithiophene, 4,5-dihydro- (CAS: 58231-51-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery and material science. Recent studies have explored its synthesis, functionalization, and biological activities, shedding light on its promising role in the development of novel therapeutics and advanced materials.
One of the key advancements in the study of this compound is its application in organic electronics, particularly in the development of organic photovoltaics (OPVs) and organic field-effect transistors (OFETs). Researchers have demonstrated that the incorporation of Benzo[2,1-b:3,4-b']dithiophene, 4,5-dihydro- into conjugated polymers enhances charge carrier mobility and improves device performance. These findings are crucial for the design of next-generation organic electronic devices with higher efficiency and stability.
In the realm of medicinal chemistry, recent studies have focused on the compound's potential as a scaffold for the development of new anticancer agents. Its rigid and planar structure allows for effective interactions with biological targets, such as DNA and proteins. Preliminary in vitro studies have shown that derivatives of Benzo[2,1-b:3,4-b']dithiophene, 4,5-dihydro- exhibit promising cytotoxic activity against various cancer cell lines, including breast and lung cancer. Further investigations are underway to elucidate the mechanism of action and optimize the pharmacological properties of these derivatives.
Another area of interest is the compound's role in the synthesis of novel fluorescent probes. Due to its inherent photophysical properties, Benzo[2,1-b:3,4-b']dithiophene, 4,5-dihydro- has been utilized as a building block for the development of sensors that can detect metal ions and biomolecules with high selectivity and sensitivity. These probes have potential applications in bioimaging and diagnostic assays, offering new tools for biomedical research and clinical diagnostics.
Despite these promising developments, challenges remain in the large-scale synthesis and functionalization of Benzo[2,1-b:3,4-b']dithiophene, 4,5-dihydro-. Current synthetic routes often involve multiple steps and require harsh reaction conditions, which can limit their practicality. Recent efforts have focused on developing more efficient and sustainable synthetic methodologies, such as catalytic C-H activation and green chemistry approaches, to overcome these limitations.
In conclusion, Benzo[2,1-b:3,4-b']dithiophene, 4,5-dihydro- (CAS: 58231-51-9) represents a versatile and promising compound with wide-ranging applications in chemical biology and medicinal chemistry. Ongoing research continues to uncover its potential, paving the way for innovative therapeutic agents and advanced materials. Future studies should focus on addressing the synthetic challenges and further exploring its biological and material applications to fully realize its potential.
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